2-([1,1'-biphenyl]-4-yl)-N-(3-cyclopropyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)acetamide

• IUPAC Name: N-[5-cyclopropyl-2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]-2-(4-phenylphenyl)acetamide
• InChI: InChI=1S/C25H23N5O2/c1-16-13-23(31)28-25(26-16)30-22(15-21(29-30)20-11-12-20)27-24(32)14-17-7-9-19(10-8-17)18-5-3-2-4-6-18/h2-10,13,15,20H,11-12,14H2,1H3,(H,27,32)(H,26,28,31)
• InChI Key: GIRXJSCAGGKXBT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)N2C(=CC(=N2)C3CC3)NC(=O)CC4=CC=C(C=C4)C5=CC=CC=C5
• Molecular Formula: C25H23N5O2
• Molecular Weight: 425.5 g/mol
• CAS No.: 1207053-17-5

Description

2-([1,1'-biphenyl]-4-yl)-N-(3-cyclopropyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)acetamide is a useful research compound. Its molecular formula is C25H23N5O2 and its molecular weight is 425.492. The purity is usually 95%.
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Scientific Research Applications

Antioxidant Activity

A study involving pyrazole-acetamide derivatives, closely related to the compound , demonstrated significant antioxidant activities. These activities were assessed using various in vitro methods such as DPPH, ABTS, and FRAP assays. This suggests potential applications of similar compounds in areas requiring antioxidant properties (Chkirate et al., 2019).

Antiviral Activity

Research on derivatives of 3-methyl-1,5-diphenyl-1H-pyrazole, which shares structural similarities with the compound , has shown strong antiviral activity against herpes simplex virus type-1. These findings indicate potential antiviral applications for related compounds (Tantawy et al., 2012).

Anticancer Activity

A study on certain 2-[3-Phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives, which are structurally related to the compound , demonstrated appreciable cancer cell growth inhibition. This suggests a potential role in developing new anticancer agents (Al-Sanea et al., 2020).

Antimicrobial Activity

Another study involving heterocyclic compounds incorporating antipyrine moiety, structurally similar to the compound , showed promising antimicrobial agents. This indicates potential use in addressing microbial infections (Bondock et al., 2008).

Anti-inflammatory Activity

Research on N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2,2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide derivatives, which are structurally related, showed significant anti-inflammatory activity. This suggests possible applications in treating inflammation-related conditions (Sunder & Maleraju, 2013).

Antipsychotic Activity

A study on 1,3-dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols, which are structurally related, demonstrated an antipsychotic-like profile in behavioral animal tests. This suggests potential applications in developing novel antipsychotic agents (Wise et al., 1987).